Cas no 602307-05-1 (Benzenesulfonamide, N-[(1S)-1-[(diphenylphosphino)methyl]-2-methylpropyl]-4-methyl-)

Benzenesulfonamide, N-[(1S)-1-[(diphenylphosphino)methyl]-2-methylpropyl]-4-methyl- structure
602307-05-1 structure
Product Name:Benzenesulfonamide, N-[(1S)-1-[(diphenylphosphino)methyl]-2-methylpropyl]-4-methyl-
CAS No:602307-05-1
MF:C24H28NO2PS
MW:425.523386001587
CID:4489487
PubChem ID:60144680
Update Time:2025-04-24

Benzenesulfonamide, N-[(1S)-1-[(diphenylphosphino)methyl]-2-methylpropyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[(1S)-1-[(diphenylphosphino)methyl]-2-methylpropyl]-4-methyl-
    • N-[(1S)-1- [(diphenylphosphino)methyl]-2-methylpropyl]-4- methyl-Benzenesulfonamide
    • N-[(1S)-1-[(Diphenylphosphino)methyl]-2-methylpropyl]-4-methylbenzenesulfonamide
    • 602307-05-1
    • CS-0091424
    • (S)-N-(1-(Diphenylphosphanyl)-3-methylbutan-2-yl)-4-methylbenzenesulfonamide
    • Inchi: 1S/C24H28NO2PS/c1-19(2)24(25-29(26,27)23-16-14-20(3)15-17-23)18-28(21-10-6-4-7-11-21)22-12-8-5-9-13-22/h4-17,19,24-25H,18H2,1-3H3/t24-/m1/s1
    • InChI Key: KFOZYGWZDOPCEV-XMMPIXPASA-N
    • SMILES: C1(S(N[C@H](CP(C2=CC=CC=C2)C2=CC=CC=C2)C(C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 425.15783731Da
  • Monoisotopic Mass: 425.15783731Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 54.6Ų
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